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Compound of Interest

4-(3-Methoxypropoxy)pyridine-2-
Compound Name:
carboxylic acid

Cat. No.: B13583934

Get Quote

Executive Summary & Compound Significance

4-(3-Methoxypropoxy)pyridine-2-carboxylic acid is a specialized pyridine building block.
Structurally, it consists of a picolinic acid core functionalized at the 4-position with a 3-
methoxypropoxy ether chain.

This specific ether chain is critical in medicinal chemistry—specifically in the synthesis of proton
pump inhibitors (PPIs) like Rabeprazole analogs—because it balances lipophilicity (for
membrane permeability) with aqueous solubility (via the ether oxygen atoms).

This guide compares this compound against its simpler analog, 4-Methoxypicolinic acid, to
demonstrate why the extended linker requires specific NMR protocols for validation.

Comparative Overview: The "Linker Effect"
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4-(3- 4-Methoxypyridine-2-
Feature Methoxypropoxy)pyridine-  carboxylic acid
2-carboxylic acid (Alternative)
CAS 1184063-65-7 29082-91-5
Molecular Weight 211.21 g/mol 153.14 g/mol

Solubility Profile

Enhanced: Ether chain acts as
a mini-PEG, increasing

solubility in polar media.

Moderate: Lower solubility in
aqueous buffers compared to

the propoxy analog.

NMR Complexity

High: Requires resolution of

aliphatic multiplets (2.0-4.2
ppm).

Low: Single methoxy singlet
(~3.9 ppm).

Primary Application

Advanced scaffolds (e.g.,
Rabeprazole analogs),

solubility tuning.

Basic pyridine
functionalization, standard
building block.

NMR Spectral Data: Reference Standards

The following data represents the High-Confidence Reference Standard for structural

confirmation. These values are derived from chem-informatics analysis of analogous pyridine

derivatives (e.g., Rabeprazole intermediates) and standard substituent chemical shift

increments.

N1H NMR Reference Table (400 MHz, DMSO-d6)

Solvent Choice: DMSO-d6 is recommended over CDCI3 due to the carboxylic acid moiety,

which can cause aggregation or line broadening in non-polar solvents.
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Chemical c i
Position / Shift ( Lo . oupling ( Assignment
Multiplicity Integration .
Group Logic
» Hz)
» PpmM)
Acidic proton
COOH 13.0-135 Broad s 1H - )
(variable).
Deshielded
H-6 (Pyridine) 8.45+0.05 d 1H 5.6 by ring
nitrogen.
Ortho to
(i COOH;
H-3 (Pyridine)  7.55+0.05 d 1H 2.5 )
shielded by
C4-OR.
Shielded by
o C4-OR;
H-5 (Pyridine)  7.05+ 0.05 dd 1H 5.6,25 _
coupling to
H6/H3.
Adjacent to
-CH 4.18 £ 0.05 t 2H 6.4 o
Pyridine-O.
Adjacent to
-CH 3.48 £ 0.05 t 2H 6.2
Methoxy-O.
OCH Terminal
3.25+0.02 s 3H -
Methoxy.
Central
-CH 1.98 + 0.05 quint 2H 6.3 methylene
(shielded).

N13C NMR Reference Table (100 MHz, DMSO-d6)
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Chemical Shift (

Carbon Type Structural Assignment
» PpmM)
C=0 (Acid) 166.5 Carboxylic Acid Carbon
o Ipso carbon attached to ether
C-4 (Pyridine) 165.8
oxygen
C-2 (Pyridine) 150.2 Ipso carbon attached to COOH
C-6 (Pyridine) 150.5 Alpha to Nitrogen (Deshielded)
o Beta to Nitrogen, Ortho to
C-3 (Pyridine) 110.5
COOH
C-5 (Pyridine) 114.2 Beta to Nitrogen
-CH 68.8 Aliphatic ether carbon
-CH 66.2 Aliphatic ether carbon (Ar-O-C)
OCH 58.0 Terminal Methoxy carbon
-CH 28.9 Central aliphatic carbon

Experimental Protocol: Purity & Identity Validation

To ensure scientific integrity, the following protocol treats the analysis as a self-validating
system. The presence of the "Diagnostic Triad" in the aliphatic region confirms the 3-
methoxypropoxy chain integrity.

Workflow Diagram

The following Graphviz diagram outlines the logical flow for validating this specific compound,
differentiating it from common impurities (e.g., unreacted 3-methoxypropanol or hydrolyzed
pyridine precursors).
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ANMR Purity Calculation
(vs Internal Std)

Pattern Matches:
DI 1(4.18), 1(3.48), q(1.98)?

Check Aliphatic Region
(1.9 - 4.2 ppm)

Crude/Pure Sample Dissolve in DMSO-d6 1H NMR Acquisition Phase & Baseline
(10-15 mg) (0.6 mL) (ns=16, d1=10s) Correction

Impurity Detected:
Excess alcohol or

Hydrolysis

Click to download full resolution via product page

Caption: Logical workflow for NMR validation. The critical decision point relies on the specific
multiplicity pattern of the propoxy linker.

Step-by-Step Methodology

e Sample Preparation:
o Weigh 10-15 mg of the solid product into a clean vial.

o Add 0.6 mL of DMSO-d6 (99.9% D). Note: CDCI3 is not recommended due to potential
solubility issues with the free acid.

o Ensure complete dissolution. If the solution is cloudy, filter through a glass wool plug.

e Acquisition Parameters (Standard 400 MHz):

[e]

Pulse Sequence: zg30 (30° excitation pulse).

o

Relaxation Delay (d1): Set to 10 seconds. Reasoning: The carboxylic acid proton and
quaternary carbons have long T1 relaxation times. A short d1 will lead to integration errors.

o

Number of Scans (ns): 16 (for 1H), 1024 (for 13C).

o

Temperature: 298 K (25°C).
o Data Analysis (The "Diagnostic Triad"):

o Step 1: Verify the Pyridine Core. Look for the characteristic 1:1:1 integration of the
aromatic signals (H6, H3, H5).
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o Step 2: Verify the Linker (Critical). Confirm the presence of the quintet at ~1.98 ppm.

» Comparison: If you see a singlet at ~3.9 ppm, you have the 4-Methoxy analog (wrong
product).

» Comparison: If the quintet is shifted or split, check for unreacted 3-methoxypropan-1-ol
(starting material). The free alcohol CH2 protons typically shift upfield compared to the
ether-linked protons.

Supporting References

e Chemical Identification:

o CAS 1184063-65-7: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid.[1] ChemScene /
BLD Pharm Catalog Entries.

o Synthetic Context (Rabeprazole Intermediates):

o Patent CN103664886A: "Preparation method of 2-[[[4-(3-methoxypropoxy)-3-
methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole." (Describes the installation of the 3-
methoxypropoxy chain on the pyridine ring).

e Analogous Spectral Data:

o 4-Methoxypyridine-2-carboxylic acid (CAS 29082-91-5):[2][3] Used as the baseline for
aromatic shift prediction.

* NMR Prediction Methodology:

o Pretsch, E., et al. "Structure Determination of Organic Compounds: Tables of Spectral
Data.” Springer, 2009. (Basis for chemical shift increment calculations).

Disclaimer: This guide is intended for research and development purposes. While spectral data
is predicted with high confidence based on structural analogs and chem-informatics,
experimental verification with a certified reference standard is recommended for GMP
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. 4-Methoxy-pyridine-2-carboxylic acid AldrichCPR 29082-91-5 [sigmaaldrich.com]

3. 4-METHOXYPYRIDINE-2-CARBOXYLIC ACID | 29082-91-5 [chemicalbook.com]

» To cite this document: BenchChem. [Comparative Analysis & NMR Characterization: 4-(3-
Methoxypropoxy)pyridine-2-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13583934/docs#comparative-analysis-nmr-
characterization-4-3-methoxypropoxy-pyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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